Cas no 1804015-79-9 (2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1804015-79-9
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4931031
• Update Time: 2025-05-19

2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-5-1-4(15-7(9,10)11)3(2-12)6(13)14-5/h1H,2,12H2,(H2,13,14)
• InChI Key： VYGGSTGTGJVULE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(N)=N1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.1
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine

2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine, identified by the CAS number 1804015-79-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its pyridine ring structure, incorporates multiple functional groups that contribute to its unique chemical properties and reactivity.

The molecular structure of 2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine features an amino group at position 2, an aminomethyl group at position 3, a chlorine atom at position 6, and a trifluoromethoxy group at position 4. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its biological activity and chemical reactivity.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of the trifluoromethoxy group, known for its strong electron-withdrawing effects, enhances the compound's ability to interact with various biological targets. This makes it a promising candidate for drug design, particularly in the areas of oncology and neurodegenerative diseases.

In addition to its pharmacological applications, 2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers, which could be utilized in the development of high-performance electronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of environmental impact, studies have shown that 2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the amino and trifluoromethoxy groups significantly influence the molecule's electronic distribution, making it highly reactive towards nucleophilic substitution reactions.

In conclusion, 2-Amino-3-(aminomethyl)-6-chloro-4-(trifluoromethoxy)pyridine is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial applications. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.